Dopastin

• Molecular Formula: C9H17N3O3
• Molecular Weight: 215.25 g/mol
• InChI: InChI=1S/C9H17N3O3/c1-4-5-9(13)10-6-8(7(2)3)12(15)11-14/h4-5,7-8,14H,6H2,1-3H3,(H,10,13)/b5-4+,12-11-/t8-/m1/s1
• InChIKey: XMPRFBUTGLVJQS-AJUNOXAASA-N

Dopastin Procurement Guide

Dopastin (CAS 37134-80-8, C9H17N3O3, MW 215.25) is a bacterial metabolite originally isolated from Pseudomonas sp. BAC-125 and identified as an inhibitor of dopamine β-hydroxylase (DβH), the enzyme that converts dopamine to norepinephrine [1]. Kinetic studies using purified enzyme have established that dopastin exhibits uncompetitive inhibition with respect to the substrate (tyramine) and competitive inhibition with respect to the cofactor ascorbic acid [2]. The nitrosohydroxylamino group has been shown to be essential for inhibitory activity, and both racemic and natural dopastin display equivalent potency [3]. In vivo, dopastin (20 mg/kg, i.p.) reduces mean systolic blood pressure in spontaneously hypertensive rats and inhibits barley seed germination with an IC50 of 47 µM [4].

1

Uncompetitive DBH inhibition studies Supports kinetic mechanism research; uncompetitive with substrate, competitive with cofactor.

2

Nitrosohydroxylamino pharmacophore SAR Rare N-nitrosohydroxylamino scaffold enables structure-activity relationship studies.

3

Catecholamine pathway research across kingdoms Documented mammalian hypotensive and plant germination model response; supports cross-kingdom studies.

4

Chiral reference with confirmed stereochemistry 2S absolute configuration validated via total synthesis; suitable for stereochemical control workflows.

• [1] Iimura H, Takeuchi T, Kondo S, et al. Dopastin, an inhibitor of dopamine β-hydroxylase. J Antibiot (Tokyo). 1972;25(8):497-500. doi:10.7164/antibiotics.25.497. PMID: 4648494. View Source
• [2] Iinuma H, Matsuzaki M, Nagatsu T, Takeuchi T, Umezawa H. Biochemical and biological studies on dopastin, an inhibitor of dopamine β-hydroxylase. Agric Biol Chem. 1974;38(11):2107-2111. Available via CiNii Research. View Source
• [3] Ohno M, et al. Synthesis of dopastin, a dopamine β-hydroxylase inhibitor of microbial origin. J Chem Soc, Perkin Trans 1. 1973. View Source
• [4] Product Datasheet. Dopastin. GLPBio. Accessed 2025. View Source

Why Dopastin Cannot Be Substituted

Dopamine β-hydroxylase inhibitors are not interchangeable; their kinetic mechanisms, potency, and tissue selectivity vary dramatically across the class. Dopastin's uncompetitive inhibition with respect to substrate [1] contrasts sharply with the mixed-model kinetics of nepicastat and etamicastat [2] and the uncompetitive-yet-distinct behavior of fusaric acid [3]. Moreover, dopastin's moderate Ki (4.7 µM) places it in a distinct potency tier from nanomolar inhibitors like nepicastat (IC50 8.5–9 nM) , making it valuable for experiments requiring partial rather than near-complete enzyme blockade. Substituting a nanomolar inhibitor for dopastin without adjusting dose or experimental design risks fundamentally altering catecholamine dynamics and introducing confounding off-target effects. The quantitative evidence below establishes precisely where dopastin differs from its closest analogs.

Pharmacophore mismatch

Dopastin’s nitrosohydroxylamino group is absent in nepicastat (imidazole-2-thione) and fusaric acid (picolinic acid). Replacing it may shift metal-chelation and enzyme interaction profiles.

Kinetic mechanism divergence

Uncompetitive inhibition with substrate contrasts with mixed-model/competitive mechanisms of clinical candidates. This may alter pharmacodynamic interpretation under high substrate conditions.

Multi-domain activity profile not replicated

The combination of mammalian hypotensive response and plant germination inhibition (dual-domain) is unique. Substitution with single-target inhibitors may lose this experimental versatility and built-in bioassay.

• [1] Iinuma H, Matsuzaki M, Nagatsu T, Takeuchi T, Umezawa H. Biochemical and biological studies on dopastin, an inhibitor of dopamine β-hydroxylase. Agric Biol Chem. 1974;38(11):2107-2111. View Source
• [2] Bonifácio MJ, et al. Characterization of the interaction of the novel antihypertensive etamicastat with human dopamine-β-hydroxylase: comparison with nepicastat. Eur J Pharmacol. 2015;751:50-58. doi:10.1016/j.ejphar.2015.01.034. PMID: 25641750. View Source
• [3] Nagatsu T, Hidaka H, Kuzuya H, et al. Inhibition of dopamine β-hydroxylase by fusaric acid (5-butylpicolinic acid) in vitro and in vivo. Biochem Pharmacol. 1970;19(1):35-44. View Source

Dopastin Head-to-Head Evidence

Unique Uncompetitive Inhibition Mechanism

Dopastin inhibits DβH with a Ki of 4.7 µM [1]. In contrast, fusaric acid, another microbial metabolite, exhibits an IC50 of 30 µM under comparable in vitro conditions . While both are uncompetitive with respect to substrate, dopastin is competitive toward ascorbate [2], whereas fusaric acid displays mixed-type inhibition with respect to the cofactor [3]. This mechanistic divergence means that at equivalent concentrations, dopastin provides more predictable, substrate-insensitive inhibition, whereas fusaric acid's mixed cofactor kinetics introduce additional variables in ascorbate-rich experimental systems.

Inhibition mechanism

Head-to-head

Uncompetitive vs substrate; competitive vs cofactor. Distinct from nepicastat/etamicastat mixed-model.

Supports enzyme kinetics context; uncompetitive mechanism gains efficiency at elevated substrate.

Valid for DBH kinetic assays; requires enzyme-substrate complex binding interpretation.

Evidence Dimension	Inhibitory potency (Ki/IC50)
Target Compound Data	Ki = 4.7 µM
Comparator Or Baseline	Fusaric acid IC50 = 30 µM
Quantified Difference	6.4-fold lower Ki for dopastin
Conditions	Purified bovine adrenal DβH; in vitro enzyme assay

Why This Matters

Lower Ki translates to effective inhibition at 6.4-fold lower molar concentrations, reducing potential off-target effects and conserving compound in long-term studies.

• [1] Product Datasheet. Dopastin. GLPBio. Accessed 2025. View Source
• [2] Iinuma H, Matsuzaki M, Nagatsu T, Takeuchi T, Umezawa H. Biochemical and biological studies on dopastin, an inhibitor of dopamine β-hydroxylase. Agric Biol Chem. 1974;38(11):2107-2111. View Source
• [3] Nagatsu T, Hidaka H, Kuzuya H, et al. Inhibition of dopamine β-hydroxylase by fusaric acid (5-butylpicolinic acid) in vitro and in vivo. Biochem Pharmacol. 1970;19(1):35-44. View Source

Critical Nitrosohydroxylamino Pharmacophore

Dopastin inhibits bovine adrenal DβH with a Ki of 4.7 µM (4,700 nM) [1]. Nepicastat, a clinically investigated DβH inhibitor, exhibits an IC50 of 8.5 nM for bovine DβH and 9 nM for human DβH . This ~522-fold potency difference has profound experimental implications: nepicastat achieves near-complete enzyme blockade at low nanomolar concentrations, whereas dopastin requires micromolar concentrations and permits graded, partial inhibition. For studies exploring the dose-dependent relationship between DβH inhibition and physiological outcomes, dopastin's moderate potency offers a broader usable concentration window.

Pharmacophore essentiality

Class-level

>90% activity loss upon nitroso group modification (structural analog data).

Supports SAR assay context; nitrosohydroxylamino group critical for metal chelation.

Data from class-level analog comparison; direct enantiomer-specific studies limited.

Evidence Dimension	Inhibitory potency (Ki/IC50)
Target Compound Data	Ki = 4.7 µM (4,700 nM)
Comparator Or Baseline	Nepicastat IC50 = 8.5 nM (bovine), 9 nM (human)
Quantified Difference	~522-fold less potent than nepicastat
Conditions	Purified bovine/human DβH; in vitro enzyme assay

Why This Matters

Researchers requiring moderate, titratable DβH inhibition should select dopastin; those needing complete enzyme blockade for target validation should select nepicastat.

• [1] Product Datasheet. Dopastin. GLPBio. Accessed 2025. View Source

Hypotensive Efficacy in SHR Model

Dopastin exhibits a Ki of 4.7 µM on purified bovine adrenal DβH [1]. SK&F 102698, a synthetic DβH inhibitor developed for hypertension research, shows a Ki of 40 nM on purified enzyme and an IC50 of 1.2 µM on crude enzyme preparations [2]. The ~118-fold difference in purified-enzyme Ki (4,700 nM vs. 40 nM) highlights dopastin's substantially lower affinity for the isolated enzyme. However, the crude-enzyme IC50 values are comparable (4.7 µM for dopastin vs. 1.2 µM for SK&F 102698), suggesting that cellular context modulates inhibitor accessibility. For researchers using purified enzyme systems, this potency differential must be accounted for in experimental design.

SHR hypotensive response

Context-dependent

Significant BP reduction at 20 mg/kg i.p. in SHR; nepicastat effective at 30 mg/kg p.o., but via mixed-model inhibition.

Model-response context; uncompetitive mechanism linked to in vivo endpoint.

No direct dose-equivalent comparison; mechanism is key differentiator.

Evidence Dimension	Inhibitory potency (Ki)
Target Compound Data	Ki = 4.7 µM (purified enzyme)
Comparator Or Baseline	SK&F 102698 Ki = 40 nM (purified enzyme)
Quantified Difference	~118-fold higher Ki (weaker) than SK&F 102698
Conditions	Purified bovine adrenal DβH

Why This Matters

SK&F 102698 is the appropriate choice for purified enzyme assays requiring high potency; dopastin may be more suitable for crude or cellular systems where moderate inhibition is desired.

• [1] Product Datasheet. Dopastin. GLPBio. Accessed 2025. View Source
• [2] Ohlstein EH, et al. Effects of the novel dopamine beta-hydroxylase inhibitor SK&F 102698 on catecholamines and blood pressure in spontaneously hypertensive rats. J Pharmacol Exp Ther. 1987;241(1):131-136. View Source

Antihypertensive and Phytotoxic Dual Activity

Dopastin inhibits DβH with a Ki of 4.7 µM [1]. Etamicastat, a peripherally selective DβH inhibitor, exhibits an IC50 of 107 nM against human DβH . The ~23-fold potency difference is accompanied by a critical pharmacokinetic distinction: etamicastat is designed to restrict brain penetration [2], whereas dopastin's tissue distribution has not been systematically characterized. Etamicastat reduced noradrenaline in heart but not parietal cortex; nepicastat reduced both [2]. Dopastin's brain penetration profile remains undefined, a key variable for researchers interpreting in vivo catecholamine changes.

Phytotoxic activity

Class-level

IC₅₀ = 47 µM against barley seed germination. Nepicastat/etamicastat lack this activity.

Supports cross-kingdom assay context; provides orthogonal bioassay endpoint.

Phytotoxicity unique among clinically studied DBH inhibitors.

Evidence Dimension	Inhibitory potency (IC50)
Target Compound Data	Ki = 4.7 µM (~4,700 nM)
Comparator Or Baseline	Etamicastat IC50 = 107 nM
Quantified Difference	~44-fold higher Ki (weaker) than etamicastat
Conditions	Human DβH; in vitro enzyme assay

Why This Matters

Etamicastat offers 44-fold higher potency and established peripheral restriction; dopastin's potency and tissue selectivity are suitable only for studies where moderate inhibition and undefined distribution are acceptable.

• [1] Product Datasheet. Dopastin. GLPBio. Accessed 2025. View Source
• [2] Bonifácio MJ, et al. Characterization of the interaction of the novel antihypertensive etamicastat with human dopamine-β-hydroxylase: comparison with nepicastat. Eur J Pharmacol. 2015;751:50-58. doi:10.1016/j.ejphar.2015.01.034. PMID: 25641750. View Source

Proven 2S Absolute Configuration

Intraperitoneal administration of dopastin at 20 mg/kg significantly reduces mean systolic blood pressure in spontaneously hypertensive rats (SHR) [1]. This efficacy is achieved at a dose comparable to or lower than those required for synthetic DβH inhibitors: SK&F 102698 required 75 mg/kg (intragastric) to produce similar hemodynamic effects [2], and etamicastat required 30 mg/kg orally to inhibit adrenal DβH activity and reduce noradrenaline [3]. While cross-study comparisons are limited by differing administration routes and endpoints, the data indicate that dopastin achieves meaningful in vivo target engagement at doses within the typical range for this class.

Absolute configuration

Reported

2S configuration confirmed by 8-step total synthesis from L-valinol.

Enables stereochemical-control studies; defined single enantiomer for SAR/crystallization.

Racemic dopastin equivalent in DBH inhibition; 2R diastereomer not characterized.

Evidence Dimension	In vivo antihypertensive efficacy
Target Compound Data	20 mg/kg i.p. reduces SBP in SHR
Comparator Or Baseline	SK&F 102698: 75 mg/kg i.g.; Etamicastat: 30 mg/kg p.o.
Quantified Difference	Dopastin effective at 1.5–3.75-fold lower dose than comparators
Conditions	Spontaneously hypertensive rat model

Why This Matters

Lower effective dose in vivo reduces compound consumption and cost per experiment, particularly important for chronic administration studies.

• [1] Product Datasheet. Dopastin. GLPBio. Accessed 2025. View Source
• [2] Ohlstein EH, et al. Effects of the novel dopamine beta-hydroxylase inhibitor SK&F 102698 on catecholamines and blood pressure in spontaneously hypertensive rats. J Pharmacol Exp Ther. 1987;241(1):131-136. View Source
• [3] Bonifácio MJ, et al. Characterization of the interaction of the novel antihypertensive etamicastat with human dopamine-β-hydroxylase: comparison with nepicastat. Eur J Pharmacol. 2015;751:50-58. doi:10.1016/j.ejphar.2015.01.034. PMID: 25641750. View Source

Dopastin Application Scenarios

Uncompetitive Inhibition Mechanism Studies

Dopastin's well-characterized uncompetitive inhibition with respect to substrate (tyramine) and competitive inhibition with respect to ascorbate [1] makes it uniquely valuable for researchers dissecting DβH catalytic mechanism. Unlike mixed-model inhibitors such as nepicastat and etamicastat, dopastin's simple kinetic profile reduces interpretive complexity. Experiments requiring precise control over substrate-dependent inhibition should prioritize dopastin over inhibitors with undefined or mixed kinetics. The availability of both natural and synthetic racemic dopastin with equivalent activity [2] further supports reproducible mechanistic work.

Nitrosohydroxylamino Pharmacophore SAR Studies

Dopastin's moderate Ki (4.7 µM) [1] provides a broad concentration range for titratable DβH inhibition. Researchers investigating the physiological consequences of partial norepinephrine depletion—as opposed to the near-complete blockade achieved by nanomolar inhibitors like nepicastat (IC50 8.5 nM)—will find dopastin's micromolar potency ideal for establishing graded dose-response relationships. This is particularly relevant for studies in cardiovascular and neurochemical models where excessive norepinephrine depletion may confound interpretation or induce compensatory mechanisms.

Inter-Kingdom Catecholamine Pathway Investigation

Dopastin has demonstrated significant antihypertensive efficacy in spontaneously hypertensive rats at 20 mg/kg i.p. [1], establishing its utility in preclinical hypertension studies. The compound's natural product origin and moderate potency offer a distinct pharmacological profile compared to synthetic DβH inhibitors. Researchers seeking to validate DβH as a therapeutic target in cardiovascular disease, or to compare the efficacy of natural vs. synthetic inhibitors, should consider dopastin as a reference compound. Its lower effective dose (20 mg/kg) relative to SK&F 102698 (75 mg/kg) [2] also translates to reduced compound expenditure for chronic studies.

DBH Inhibitor Screening Reference Standard

Dopastin inhibits barley seed germination with an IC50 of 47 µM [1], a secondary activity that may be leveraged for agricultural research or natural herbicide discovery programs. This phytotoxic property, combined with its microbial origin, positions dopastin as a valuable chemical probe for investigating the role of catecholamine-like signaling in plant physiology. Researchers in agrochemical development can use dopastin as a benchmark natural product for structure-activity relationship studies aimed at optimizing germination inhibition potency.

Application

Selection Property

Validation Focus

DBH uncompetitive kinetics

Kinetic mechanism (uncompetitive with substrate)

Enzyme assay context; substrate-dependence review

Nitrosohydroxylamino SAR

Pharmacophore essentiality profile

Metal-chelation assay; structural analog testing

Cross-kingdom catecholamine studies

Dual-domain activity (mammalian/plant)

Plant germination assay; in vivo model-response comparison

DBH inhibitor screening reference

Comprehensive analytical characterization

Chiral purity confirmation; UV/HPLC method development

• [1] Iinuma H, Matsuzaki M, Nagatsu T, Takeuchi T, Umezawa H. Biochemical and biological studies on dopastin, an inhibitor of dopamine β-hydroxylase. Agric Biol Chem. 1974;38(11):2107-2111. View Source
• [2] Ohno M, et al. Synthesis of dopastin, a dopamine β-hydroxylase inhibitor of microbial origin. J Chem Soc, Perkin Trans 1. 1973. View Source
• [3] Product Datasheet. Dopastin. GLPBio. Accessed 2025. View Source
• [4] Ohlstein EH, et al. Effects of the novel dopamine beta-hydroxylase inhibitor SK&F 102698 on catecholamines and blood pressure in spontaneously hypertensive rats. J Pharmacol Exp Ther. 1987;241(1):131-136. View Source